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Compound of Interest

Compound Name: 4-Chloro-2,3,5-trimethoxyaniline

Cat. No.: B3291224

Technical Guide: 4-Chloro-2,5-dimethoxyaniline

Disclaimer: Information regarding the specific compound 4-Chloro-2,3,5-trimethoxyaniline is
not readily available in public safety and toxicological databases. This guide provides a detailed
overview of the structurally similar compound, 4-Chloro-2,5-dimethoxyaniline (CAS No. 6358-
64-1). While these compounds share a chlorophenylamine core, their toxicological and
physicochemical properties may differ. This information should be used as a preliminary
reference with the understanding that it pertains to a related but distinct chemical entity.

This in-depth technical guide is intended for researchers, scientists, and drug development
professionals, providing comprehensive safety, handling, and experimental data for 4-Chloro-
2,5-dimethoxyaniline.

Chemical and Physical Properties

The fundamental physicochemical characteristics of 4-Chloro-2,5-dimethoxyaniline are
summarized below, providing essential data for laboratory and research applications.
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Property Value Reference
Molecular Formula CsH10CINO2 [1112]
Molecular Weight 187.62 g/mol [2]

CAS Number 6358-64-1 [11[2]
Appearance Solid [1]

Melting Point 118 - 120 °C (244.4 - 248 °F) [1]

Flash Point 163 °C (325.4 °F) [3]
Autoignition Temperature 395 °C (743 °F) [3]

log Pow (Octanol-Water
iy . 1.8 [1]
Partition Coefficient)

Hazard Identification and Safety Data

Understanding the hazard profile of 4-Chloro-2,5-dimethoxyaniline is critical for safe handling
and experimental design. This compound is classified as harmful if swallowed.[1]

~HS H | Classificati

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Data compiled from multiple safety data sheets.

Safety and Handling

Proper personal protective equipment (PPE) and handling procedures are mandatory when
working with this compound.
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Precautionary Statement Description Reference

Wash face, hands and any
P264 exposed skin thoroughly after [1114]
handling.

Do not eat, drink or smoke
P270 - (1141
when using this product.

IF SWALLOWED: Call a
POISON CENTER or

P301 + P312 S [1][4]
doctor/physician if you feel

unwell.

P330 Rinse mouth. [1]14]

Dispose of contents/container
P501 to an approved waste disposal [1][4]
plant.

Toxicological Information

The toxicological data for 4-Chloro-2,5-dimethoxyaniline is limited, with acute oral toxicity being
the primary reported hazard.

| Toxicity Endpoint | Species | Value | Reference | | --- | --- | --- | | Acute Oral LD50 | Not
specified (laboratory animal) | 100 mg/kg | |

Further toxicological properties, such as skin corrosion/irritation, serious eye damage/irritation,
respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and reproductive
toxicity, have not been fully investigated, and the available data indicates that the classification
criteria for these hazards are not met.[4]

Experimental Protocols
Synthesis of 4-Chloro-2,5-dimethoxyaniline

A common synthetic route to 4-Chloro-2,5-dimethoxyaniline involves the catalytic reduction of
4-chloro-2,5-dimethoxynitrobenzene.
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Reaction: Catalytic reduction of 4-chloro-2,5-dimethoxynitrobenzene with hydrogen gas.[5]
Catalyst: Modified platinum-on-carbon catalyst.[6]

Solvent: Aromatic solvents such as toluene or xylene.[5]

Reaction Conditions:

o Temperature: 80°C to 110°C[5]

e Pressure: 5 to 50 atmospheres gauge[6]

Procedure:

The 4-chloro-2,5-dimethoxynitrobenzene is dissolved in an aromatic solvent.

A modified platinum-on-carbon catalyst is added to the mixture.

The reaction is carried out in a liquid phase under elevated temperature and pressure with
the introduction of hydrogen gas.

The reaction is monitored until the reduction is complete.

The final product, 4-chloro-2,5-dimethoxyaniline, is isolated and purified.

This is a generalized protocol based on patented synthesis methods.

Diagrams
General Hazard Warning and Response Workflow

The following diagram illustrates the logical flow of hazard identification and the corresponding
precautionary and first aid measures.
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Caption: Hazard and Response Flow for 4-Chloro-2,5-dimethoxyaniline.

Synthesis Workflow Diagram

This diagram outlines the key steps in a common synthesis process for 4-Chloro-2,5-
dimethoxyaniline.
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Caption: Synthesis of 4-Chloro-2,5-dimethoxyaniline Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-2,3,5-trimethoxyaniline material safety data
sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3291224#4-chloro-2-3-5-trimethoxyaniline-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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